Cas no 117519-06-9 (4-Chloro-6-(trifluoromethyl)pyridin-2-amine)

• Product Name: 4-Chloro-6-(trifluoromethyl)pyridin-2-amine
• CAS No: 117519-06-9
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD13189922
• CID: 1028962
• PubChem ID: 14277708
• Update Time: 2025-09-23

4-Chloro-6-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(trifluoromethyl)pyridin-2-amine
• YGQHTGQCEBDIDJ-UHFFFAOYSA-N
• AS-81086
• DTXSID50558389
• AB69394
• 117519-06-9
• DB-094820
• E83273
• MFCD13189922
• 2-AMINO-4-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE
• SY268646
• CS-0441700
• 2-Pyridinamine, 4-chloro-6-(trifluoromethyl)-
• 4-Chloro-6-(trifluoromethyl)-2-pyridinamine
• 2-amino-4-chloro-6-(trifluoromethyl)pyridin

• MDL： MFCD13189922
• Inchi： 1S/C6H4ClF3N2/c7-3-1-4(6(8,9)10)12-5(11)2-3/h1-2H,(H2,11,12)
• InChI Key： YGQHTGQCEBDIDJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 213.3±40.0 °C at 760 mmHg
• Flash Point: 82.8±27.3 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Chloro-6-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)